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Compound of Interest

Compound Name: Decyl ether

Cat. No.: B1670496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for decyl ether, with a

primary focus on didecyl ether (CAS 2456-28-2), the most common form. Decyl ether is a

long-chain ether used in various laboratory and industrial applications. While it does not exhibit

the high volatility and flammability of short-chain ethers like diethyl ether, proper handling and

safety precautions are essential to ensure a safe working environment. This document outlines

the physical and chemical properties, hazard classifications, personal protective equipment

(PPE) recommendations, emergency procedures, and detailed experimental safety

assessment protocols relevant to this class of compounds.

Physicochemical and Hazard Data
A summary of the key quantitative data for didecyl ether is presented in the table below. This

information is crucial for conducting risk assessments and designing appropriate experimental

setups.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1670496?utm_src=pdf-interest
https://www.benchchem.com/product/b1670496?utm_src=pdf-body
https://www.benchchem.com/product/b1670496?utm_src=pdf-body
https://www.benchchem.com/product/b1670496?utm_src=pdf-body
https://www.benchchem.com/product/b1670496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 2456-28-2 [1][2]

Molecular Formula C₂₀H₄₂O [1][2]

Molecular Weight 298.55 g/mol [1][2]

Appearance
Colorless to almost colorless

clear liquid or low melting solid
[1][3]

Melting Point -16 °C [4]

Boiling Point 196 °C at 15 mmHg [4]

Density 0.82 g/cm³ [4]

Flash Point 196 °C at 15 mmHg [4]

Refractive Index 1.4420 [4]

Solubility

Insoluble in water; soluble in

alcohol and miscible with oils.

[4]

GHS Classification

Not classified as a hazardous

substance in many

jurisdictions.[1]

Hazard Identification and Risk Assessment
While didecyl ether is not classified as a hazardous substance by all regulatory bodies, some

sources indicate it may cause irritation.[1] A thorough risk assessment should be conducted

before handling. The following diagram illustrates the logical flow of hazard identification and

risk assessment.
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Hazard Identification and Risk Assessment Workflow for Decyl Ether

Preparation Phase

Assessment Phase

Control Measures

Gather Information
(SDS, Literature)

Identify Physicochemical Properties
(e.g., low volatility, high flash point)

Assess Potential Hazards
(e.g., skin/eye irritation)

Evaluate Exposure Potential
(inhalation, dermal contact)

Determine Risk Level
(Low, Medium, High)

Select Appropriate PPE
(Gloves, Eye Protection)

Define Safe Handling Procedures
(e.g., use in well-ventilated area)

Plan Emergency Procedures
(Spill, First Aid)

End
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Hazard identification and risk assessment workflow.
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Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[5][6] While the vapor pressure of decyl ether is low, good

ventilation is always recommended when handling chemicals.

For procedures with a potential for aerosol generation, use a certified chemical fume hood.

[6][7]

Ensure that an eyewash station and a safety shower are readily accessible in the work area.

[7][8]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[5]

Hand Protection: Chemical-resistant gloves such as nitrile or neoprene are recommended.[5]

[6] Consult the glove manufacturer's compatibility chart for specific breakthrough times.

Skin and Body Protection: A standard laboratory coat should be worn.[5] For larger quantities

or tasks with a higher risk of splashing, consider a chemically resistant apron.

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not typically required due to the low volatility of decyl ether.

Hygiene Measures:

Avoid contact with skin, eyes, and clothing.[8]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in laboratory areas.[6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]
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Keep away from heat, sparks, and open flames.[6]

Store separately from strong oxidizing agents.[5][7]

Although decyl ether has a high flash point, it is good practice to store it in a designated

flammable storage cabinet, especially in larger quantities.[7]

Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[8]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty

of water.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention if irritation persists.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Specific Hazards: In a fire, decyl ether may decompose to produce irritating fumes.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.

Accidental Release Measures: The following diagram outlines a general workflow for

responding to a chemical spill of a low-volatility liquid like decyl ether.
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Chemical Spill Response Workflow for Decyl Ether

Initial Response
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Assess Spill Size and Risk

Don Appropriate PPE

Minor Spill

Evacuate Area and Call Emergency Services

Major Spill

Contain Spill with Absorbent Material

Collect Absorbed Material into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Hazardous Waste According to Institutional Procedures

Report the Incident to the Lab Supervisor/Safety Officer

End
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Workflow for responding to a chemical spill.
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Experimental Safety Protocols
Detailed toxicological data for didecyl ether is not extensively available. However, established

methodologies, such as those from the Organisation for Economic Co-operation and

Development (OECD), can be applied to assess its safety. The following are generalized

protocols for key toxicological endpoints, adapted for a high-boiling point, viscous liquid like

decyl ether.

5.1. Flash Point Determination (Adapted from ASTM D92)

This protocol is a generalized procedure for determining the flash point of a high-boiling-point

liquid using an open-cup method.[10]

Objective: To determine the lowest temperature at which the vapor of decyl ether can ignite.

Apparatus: Cleveland Open Cup apparatus, thermometer, and a small flame ignition source.

[10]

Methodology:

Fill the test cup with the decyl ether sample to the marked level.

Heat the sample at a slow, constant rate.

At regular temperature intervals, pass the ignition source across the top of the cup.[10]

The flash point is the lowest temperature at which a brief flash is observed.[10]

Considerations for Decyl Ether: Due to its high boiling point and low volatility, a slow heating

rate is crucial to ensure equilibrium between the liquid and vapor phases.

5.2. Acute Dermal Toxicity Assessment (Adapted from OECD Guideline 402)

This protocol outlines a limit test to determine if a substance has significant dermal toxicity at a

high dose.[11]

Objective: To assess the potential for decyl ether to cause systemic toxicity after a single,

prolonged dermal exposure.
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Test System: Typically, young adult rats are used.[11]

Methodology:

The fur is clipped from the dorsal area of the trunk of the test animals at least 24 hours

before the test.[12]

A limit dose of 2000 mg/kg body weight of undiluted decyl ether is applied uniformly over

an area of at least 10% of the body surface.[11]

The application site is covered with a semi-occlusive dressing for 24 hours.[11]

Animals are observed for mortality and clinical signs of toxicity for 14 days.[11]

Body weight is recorded weekly, and a gross necropsy is performed at the end of the

study.[11]

5.3. Eye Irritation Assessment (Adapted from OECD Guideline 496)

This in vitro protocol uses a macromolecular matrix to predict the eye irritation potential of a

chemical.[13][14]

Objective: To determine the potential of decyl ether to cause serious eye damage or

irritation.

Test System: An in chemico macromolecular matrix model that mimics the corneal

epithelium.[14][15]

Methodology:

The test substance is applied directly to the macromolecular matrix.[15] For a viscous

liquid like decyl ether, a series of five doses (e.g., 25, 50, 75, 100, and 125 µl) are

applied.[15]

The matrix is incubated for a specified period (e.g., 24 hours at 25°C).[15]

An increase in the optical density of the matrix, resulting from protein denaturation, is

measured and used to predict the ocular hazard.[14]
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5.4. Skin Sensitization Assessment (Adapted from OECD Guideline 497)

This outlines a defined approach using non-animal test methods to predict if a substance can

cause allergic contact dermatitis.[16][17]

Objective: To determine the skin sensitization potential of decyl ether.

Methodology: This involves a combination of in chemico and in vitro tests that address key

events in the adverse outcome pathway for skin sensitization.[18]

Direct Peptide Reactivity Assay (DPRA): This in chemico method assesses the reactivity

of the substance with model synthetic peptides containing cysteine or lysine, mimicking

the covalent binding to skin proteins.[19]

KeratinoSens™ or h-CLAT: These in vitro cell-based assays measure the activation of

keratinocytes or dendritic cells, respectively, which are key events in the induction of skin

sensitization.[18]

Data Interpretation: The results from these assays are used in a defined approach to predict

the skin sensitization hazard and potency.[16] For a substance like decyl ether with low

water solubility, modifications to the test protocols may be necessary.[20]

Conclusion
Decyl ether, specifically didecyl ether, is a compound with low volatility and a high flash point,

which makes it significantly less hazardous than short-chain ethers. However, it is imperative

for researchers, scientists, and drug development professionals to adhere to the safety and

handling precautions outlined in this guide. A thorough understanding of its properties, the

implementation of appropriate engineering controls and personal protective equipment, and

preparedness for emergency situations are fundamental to maintaining a safe laboratory

environment. The provided experimental protocols, based on internationally recognized

guidelines, offer a framework for conducting necessary safety assessments.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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